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Compound of Interest

Compound Name: 2,3-Dichlorotoluene

Cat. No.: B105489 Get Quote

An In-depth Technical Guide to 2,3-Dichlorotoluene: Core Physical and Chemical Properties

for Researchers

Introduction
2,3-Dichlorotoluene (CAS No. 32768-54-0) is a halogenated aromatic hydrocarbon that

serves as a crucial intermediate in the synthesis of a wide array of fine chemicals.[1][2] Its

unique substitution pattern on the toluene ring makes it a valuable building block in the

pharmaceutical, agrochemical, and dye industries.[1][3][4] This technical guide provides a

comprehensive overview of its core physical and chemical properties, experimental

methodologies for their determination, and key applications relevant to researchers, scientists,

and professionals in drug development.

Chemical Identity and Structure
Below is a summary of the key identifiers for 2,3-Dichlorotoluene.
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Identifier Value

CAS Number 32768-54-0[1][3]

Molecular Formula C₇H₆Cl₂[1][3][5]

Molecular Weight 161.03 g/mol [3]

EC Number 251-203-8[3]

Synonyms 1,2-Dichloro-3-methylbenzene, 2,3-DCT[1][3][5]

InChI Key GWLKCPXYBLCEKC-UHFFFAOYSA-N[3]

Physical Properties
2,3-Dichlorotoluene is a clear, colorless liquid with a characteristic aromatic, toluene-like odor.

[1][5] It is generally insoluble in water but soluble in organic solvents such as methanol,

chloroform, ethanol, and acetone.[1][3][6] The quantitative physical properties are summarized

in the table below.

Property Value Conditions

Melting Point 4-6 °C[3]

Boiling Point 207-208 °C[3] at 760 mmHg

Density 1.228 g/mL[3][6] at 25 °C

Specific Gravity 1.27 at 20/20 °C

Refractive Index 1.551[3][6] at 20 °C/D

Flash Point 83 °C (181.4 °F) Closed Cup

Vapor Density 5.6[7] (Air = 1)

Chemical Properties and Reactivity
As a dichlorinated toluene derivative, 2,3-dichlorotoluene's reactivity is influenced by the

methyl group and the two chlorine atoms on the benzene ring. It can undergo various chemical

reactions, making it a versatile intermediate.
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Synthesis Intermediate: It is a key precursor in the synthesis of more complex molecules. It

is used in the production of certain pesticides, dyes, and pharmaceuticals.[1][3][8] For

instance, it is a reagent in the synthesis of the anticonvulsant drug Lamotrigine and the

calcium channel blocker Felodipine.[6]

Reactivity: The chlorine atoms can participate in nucleophilic substitution reactions, and the

aromatic ring can undergo further electrophilic substitution, although the existing substituents

influence the position of new groups. The methyl group can also be a site for free-radical

reactions under specific conditions.

The following diagram illustrates the role of 2,3-Dichlorotoluene as a central intermediate in

the chemical industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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